Cas no 221526-79-0 (5-butyl-1,3-difluoro-2-[2-[4-(4-propylphenyl)phenyl]ethynyl]benzene)

• Product Name: 5-butyl-1,3-difluoro-2-[2-[4-(4-propylphenyl)phenyl]ethynyl]benzene
• CAS No: 221526-79-0
• MF: C₂₇H₂₆F₂
• MW: 388.492154598236
• CID: 1407264
• PubChem ID: 58933299
• Update Time: 2025-04-20

5-butyl-1,3-difluoro-2-[2-[4-(4-propylphenyl)phenyl]ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1,3-difluoro-2-[2-[4-(4-propylphenyl)phenyl]ethynyl]benzene
• 4-[(4-Butyl-2,6-difluorophenyl)ethynyl]-4'-propylbiphenyl
• benzene, <wbr>
• LogP
• E85274
• 4-[2-(4-Butyl-2,6-difluorophenyl)ethynyl]-4'-propyl-1,1'-biphenyl
• 4-(4-Butyl-2,6-difluorophenylethynyl)-4'-propylbiphenyl
• WWQPDLZPZRAPNE-UHFFFAOYSA-N
• SCHEMBL14365592
• 4-[2-(4-Butyl-2,6-difluorophenyl)ethynyl]-4a(2)-propyl-1,1a(2)-biphenyl
• 1,1'-Biphenyl, 4-[2-(4-butyl-2,6-difluorophenyl)ethynyl]-4'-propyl-
• 4-((4-Butyl-2,6-difluorophenyl)ethynyl)-4'-propyl-1,1'-biphenyl
• BS-48681
• DTXSID801167819
• 221526-79-0

• Inchi： 1S/C27H26F2/c1-3-5-7-22-18-26(28)25(27(29)19-22)17-12-21-10-15-24(16-11-21)23-13-8-20(6-4-2)9-14-23/h8-11,13-16,18-19H,3-7H2,1-2H3
• InChI Key： WWQPDLZPZRAPNE-UHFFFAOYSA-N
• SMILES： FC1C(C#CC2C=CC(=CC=2)C2C=CC(=CC=2)CCC)=C(C=C(C=1)CCCC)F

Computed Properties

• Exact Mass: 388.20038
• Monoisotopic Mass: 388.20025715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0